Cas no 937600-15-2 (methyl 3,6-dicyclopropyl-1,2oxazolo5,4-bpyridine-4-carboxylate)

• Product Name: methyl 3,6-dicyclopropyl-1,2oxazolo5,4-bpyridine-4-carboxylate
• CAS No: 937600-15-2
• MF: C₁₄H₁₄N₂O₃
• MW: 258.272563457489
• MDL: MFCD08556235
• CID: 3060317
• PubChem ID: 19614656
• Update Time: 2025-07-09

methyl 3,6-dicyclopropyl-1,2oxazolo5,4-bpyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3,6-Dicyclopropyl-isoxazolo[5,4-b]pyridine-4-carboxylic acid methyl ester
• methyl 3,6-dicyclopropyl-1,2oxazolo5,4-bpyridine-4-carboxylate
• STK351246
• methyl 3,6-dicyclopropyl[1,2]oxazolo[5,4-b]pyridine-4-carboxylate
• AKOS000313998
• 937600-15-2
• SCHEMBL10252322
• methyl 3,6-dicyclopropylisoxazolo[5,4-b]pyridine-4-carboxylate
• methyl 3,6-dicyclopropyl-[1,2]oxazolo[5,4-b]pyridine-4-carboxylate
• EN300-230987
• methyl3,6-dicyclopropylisoxazolo[5,4-b]pyridine-4-carboxylate

• MDL： MFCD08556235
• Inchi： 1S/C14H14N2O3/c1-18-14(17)9-6-10(7-2-3-7)15-13-11(9)12(16-19-13)8-4-5-8/h6-8H,2-5H2,1H3
• InChI Key： VSXSUBYONRWCEF-UHFFFAOYSA-N
• SMILES： O1C2C(=C(C(=O)OC)C=C(C3CC3)N=2)C(C2CC2)=N1

Computed Properties

• Exact Mass: 258.10044231Da
• Monoisotopic Mass: 258.10044231Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 65.2Ų

Additional information on methyl 3,6-dicyclopropyl-1,2oxazolo5,4-bpyridine-4-carboxylate

Methyl 3,6-Dicyclopropyl-1,2Oxazolo[5,4-B]Pyridine-4-Carboxylate: A Comprehensive Overview

The compound with CAS No. 937600-15-2, known as methyl 3,6-dicyclopropyl-1,2oxazolo[5,4-b]pyridine-4-carboxylate, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of oxazolopyridines, which are heterocyclic structures characterized by their unique electronic properties and potential bioactivity. Recent studies have highlighted its potential applications in drug discovery and advanced materials development.

Methyl 3,6-dicyclopropyl-1,2oxazolo[5,4-b]pyridine-4-carboxylate is synthesized through a multi-step process involving the condensation of amines with carbonyl compounds, followed by cyclization to form the oxazolopyridine ring system. The presence of two cyclopropyl groups at positions 3 and 6 imparts steric hindrance and enhances the molecule's stability. The methyl ester group at position 4 further modulates the compound's solubility and reactivity. These structural features make it a promising candidate for various chemical transformations and functionalization.

Recent research has focused on the bioactivity of methyl 3,6-dicyclopropyl-1,2oxazolo[5,4-b]pyridine-4-carboxylate, particularly its potential as a lead compound in drug development. Studies have shown that this compound exhibits moderate inhibitory activity against certain enzymes associated with neurodegenerative diseases. Its ability to penetrate cellular membranes and interact with target proteins makes it a valuable tool for exploring new therapeutic strategies.

In terms of synthesis optimization, researchers have explored various reaction conditions to improve the yield and purity of methyl 3,6-dicyclopropyl-1,2oxazolo[5,4-b]pyridine-4-carboxylate. For instance, microwave-assisted synthesis has been reported to significantly accelerate the reaction process while maintaining product quality. Additionally, the use of recyclable catalysts has been investigated to reduce environmental impact and enhance sustainability.

The structural versatility of methyl 3,6-dicyclopropyl-1,2oxazolo[5,4-b]pyridine-4-carboxylate allows for further functionalization to tailor its properties for specific applications. For example, substitution at the carboxylic acid position can yield derivatives with enhanced pharmacokinetic profiles or improved material properties. Such modifications are currently being explored in academic and industrial settings to expand its utility across diverse fields.

From an environmental perspective, understanding the degradation pathways of methyl 3,6-dicyclopropyl-1,2oxazolo[5,4-b]pyridine-4-carboxylate is crucial for assessing its ecological impact. Recent studies have demonstrated that this compound undergoes hydrolytic cleavage under specific pH conditions, leading to the formation of less complex byproducts. These findings are essential for developing safe disposal methods and minimizing its environmental footprint.

In conclusion,methyl 3,6-dicyclopropyl-1,2oxazolo[5,4-b]pyridine-4-carboxylate represents a fascinating molecule with immense potential in both scientific research and industrial applications. Its unique structure and versatile properties continue to inspire innovative studies across multiple disciplines. As research progresses, this compound is expected to play an increasingly important role in advancing our understanding of complex chemical systems and their practical applications.